Cas no 957760-19-9 (7-chloro-3-nitro-1H-pyrazolo3,4-cpyridine)

• Product Name: 7-chloro-3-nitro-1H-pyrazolo3,4-cpyridine
• CAS No: 957760-19-9
• MF: C₆H₃ClN₄O₂
• MW: 198.566619157791
• MDL: MFCD09265715
• CID: 5611426
• PubChem ID: 135867536
• Update Time: 2025-06-14

7-chloro-3-nitro-1H-pyrazolo3,4-cpyridine Chemical and Physical Properties

Names and Identifiers

• AL-182/43058892
• 7-chloro-3-nitro-1H-pyrazolo[3,4-c]pyridine
• 7-Chloro-3-nitro-2H-pyrazolo[3,4-c]pyridine
• 1H-Pyrazolo[3,4-c]pyridine, 7-chloro-3-nitro-
• 957760-19-9
• 1h-pyrazolo[3,4-c]pyridine,7-chloro-3-nitro-
• EN300-8117986
• AKOS024328617
• 7-chloro-3-nitro-1H-pyrazolo3,4-cpyridine

• MDL： MFCD09265715
• Inchi： 1S/C6H3ClN4O2/c7-5-4-3(1-2-8-5)6(10-9-4)11(12)13/h1-2H,(H,9,10)
• InChI Key： PSJJYTFYDCJOFS-UHFFFAOYSA-N
• SMILES： ClC1C2C(C=CN=1)=C([N+](=O)[O-])NN=2

Computed Properties

• Exact Mass: 197.994
• Monoisotopic Mass: 197.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.4A^2
• XLogP3: 1.6

Additional information on 7-chloro-3-nitro-1H-pyrazolo3,4-cpyridine

Comprehensive Overview of 7-chloro-3-nitro-1H-pyrazolo[3,4-c]pyridine (CAS No. 957760-19-9)

7-chloro-3-nitro-1H-pyrazolo[3,4-c]pyridine (CAS No. 957760-19-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This nitrogen-containing scaffold is part of the pyrazolopyridine family, which is known for its versatility in drug discovery and material science applications. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's 7-chloro and 3-nitro substituents contribute to its reactivity, making it a valuable intermediate in organic synthesis. Its electron-deficient nature allows for selective functionalization, which is critical for designing targeted therapies. Recent studies highlight its role in modulating enzyme activity, especially in pathways related to inflammation and cellular proliferation. This aligns with current trends in precision medicine, where small-molecule inhibitors are pivotal for treating complex diseases.

From an industrial perspective, 957760-19-9 is often discussed in forums focusing on high-value intermediates and custom synthesis. Its stability under various conditions makes it suitable for scalable production, addressing the growing demand for specialty chemicals in emerging markets. Environmental considerations also play a role, as greener synthesis methods for such compounds are a hot topic among chemists aiming to reduce waste and energy consumption.

In the context of AI-driven drug discovery, 7-chloro-3-nitro-1H-pyrazolo[3,4-c]pyridine has been flagged in computational screenings for its drug-likeness and binding affinity predictions. This synergy between wet-lab experiments and in silico modeling accelerates the identification of novel therapeutic candidates. Additionally, its structural analogs are frequently searched in patent databases, reflecting the competitive landscape of intellectual property in this niche.

Safety and handling protocols for this compound emphasize standard laboratory practices, as its nitro group requires careful management during reactions. However, it remains a non-regulated substance, facilitating its use in academic and industrial settings without stringent legal barriers. This accessibility fuels innovation, particularly in countries investing heavily in biotech infrastructure.

Looking ahead, the demand for 957760-19-9 is expected to rise alongside advancements in combinatorial chemistry and fragment-based drug design. Its compatibility with modern catalytic systems and flow chemistry techniques further enhances its appeal. As researchers unravel more applications, this compound is poised to become a cornerstone in next-generation pharmaceutical development.